Anthraquinones
  • Rubiadin 1-methyl ether
    Rubiadin 1-methyl ether
    • Cat. No.:
    • B014640
    • CAS No.:
    • 7460-43-7
    • Molecular Formula:
    • C16H12O4
    • Molecular Weight:
    • 268.26 g/mol
    Description
    Rubiadin 1-methyl ether has been reported in Hymenodictyon orixense, Coelospermum paniculatum, and other organisms with data available.
    structure given in first source;  isolated from the stem bark and r...
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  • 1-Hydroxy-2-methylanthraquinone
    1-Hydroxy-2-methylanthraquinone
    • Cat. No.:
    • B015150
    • CAS No.:
    • 6268-09-3
    • Molecular Formula:
    • C15H10O3
    • Molecular Weight:
    • 238.24 g/mol
    Description
    1-hydroxy-2-methyl-9,10-anthraquinone is a member of the class of hydroxyanthraquinones that is anthracene-9,10-dione substituted by a hydroxy group at position 1 and a methyl group at position 2. It has been is...
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  • Carminic Acid
    Carminic Acid
    • Cat. No.:
    • B074029
    • CAS No.:
    • 1343-78-8
    • Molecular Formula:
    • C22H20O13
    • Molecular Weight:
    • 492.4 g/mol
    Description
    See also: Cochineal (part of)."> Carminic acid appears as dark purplish-brown mass or bright red or dark red powder. Darkens at 248 °F. Deep red color in water. Yellow to violet in acidic aqueous solutions. (NTP, 1992)
    Carminic acid is a tet...
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  • Bequinostatin A
    Bequinostatin A
    • Cat. No.:
    • B130859
    • CAS No.:
    • 151013-37-5
    • Molecular Formula:
    • C28H24O9
    • Molecular Weight:
    • 504.5 g/mol
    Description
    structure given in first source
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  • 13-Dihydrocarminomycin
    13-Dihydrocarminomycin
    • Cat. No.:
    • B1207085
    • CAS No.:
    • Molecular Formula:
    • C26H29NO10
    • Molecular Weight:
    • 515.5 g/mol
    Description
    13-Dihydrocarminomycin has been reported in Streptomyces with data available.
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  • Ochracenomicin A
    Ochracenomicin A
    • Cat. No.:
    • B1250611
    • CAS No.:
    • Molecular Formula:
    • C19H16O6
    • Molecular Weight:
    • 340.3 g/mol
    Description
    Ochracenomicin A is an angucycline antibiotic that is 3,4,4a,12b-tetrahydrotetraphene-1,7,12(2H)-trione substituted by hydroxy groups at positions 4a, 8 and 12b and a methyl group at position 3. It is isolated f...
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  • Aurantioobtusin
    Aurantioobtusin
    • Cat. No.:
    • B1665323
    • CAS No.:
    • 67979-25-3
    • Molecular Formula:
    • C17H14O7
    • Molecular Weight:
    • 330.29 g/mol
    Description
    Aurantio-obtusin is a trihydroxyanthraquinone that is 1,3,7-trihydroxy-9,10-anthraquinone which is by methoxy groups at positions 2 and 8, and by a methyl group at position 6.
    Aurantio-obtusin has been report...
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  • Aranciamycin A
    Aranciamycin A
    • Cat. No.:
    • B3025707
    • CAS No.:
    • Molecular Formula:
    • C26H28O10
    • Molecular Weight:
    • 500.5 g/mol
    Description
    (8R,10S)-10-[(6-deoxy-2-O-methyl-alpha-L-mannopyranosyl)oxy]-7,8,9,10-tetrahydro-1,8,11-trihydroxy-8-methyl-5,12-naphthacenedione is a natural product found in Streptomyces with data available....
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  • Rubiginone D2
    Rubiginone D2
    • Cat. No.:
    • B3025712
    • CAS No.:
    • Molecular Formula:
    • C20H16O6
    • Molecular Weight:
    • 352.3 g/mol
    Description
    Rubiginone D2 is an angucycline.
    Rubiginone D2 has been reported in Streptomyces with data available.
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  • 2,7-Dimethoxy-6-(1-acetoxyethyl)juglone
    2,7-Dimethoxy-6-(1-acetoxyethyl)juglone
    • Cat. No.:
    • B3026216
    • CAS No.:
    • 68594-15-0
    • Molecular Formula:
    • C16H16O7
    • Molecular Weight:
    • 320.29 g/mol
    Description
    2,7-Dimethoxy-6-(1-acetoxyethyl)juglone is a naphthoquinone derivative originally isolated from the fungus H. toruloidea.
    5-Hydroxy-6-(1-acetoxyethyl)-2,7-dimethoxy-1,4-naphthalenedione is a natural product f...
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